Cas no 2383901-32-2 (tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate)

• Product Name: tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate
• CAS No: 2383901-32-2
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5767159
• PubChem ID: 165913663
• Update Time: 2025-10-31

tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate
• EN300-6474593
• 2383901-32-2

• Inchi： 1S/C12H18N4O2/c1-12(2,3)18-11(17)15-5-4-7-16-8-6-14-10(16)9-13/h6,8H,4-5,7H2,1-3H3,(H,15,17)
• InChI Key： WUGLLOIDLTYTBU-UHFFFAOYSA-N
• SMILES： O(C(NCCCN1C(C#N)=NC=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate

Introduction to Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate (CAS No. 2383901-32-2)

Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate, a compound with the CAS number 2383901-32-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a tert-butyl group, a carbamate moiety, and an imidazole ring, which collectively contribute to its unique chemical and pharmacological properties.

The tert-butyl group, a well-known substituent in organic chemistry, provides steric hindrance and stability to the molecule, which can be crucial in determining its interactions with biological targets. The carbamate functional group is often involved in hydrogen bonding and can serve as a pharmacophore in drug design. Additionally, the presence of an imidazole ring suggests potential interactions with metal ions or other biological molecules, which is a common feature in many bioactive compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. These studies have highlighted the potential of Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate as a lead compound for further optimization. The cyano group attached to the imidazole ring adds another layer of complexity, influencing both the electronic properties and the reactivity of the molecule.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its interaction with enzymes and receptors relevant to various diseases. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes, making it a promising candidate for therapeutic applications. The imidazole ring, in particular, has been identified as a key moiety in several drugs targeting neurological disorders, highlighting its potential role in the development of new treatments.

The synthesis of Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only enhance efficiency but also allow for the introduction of structural diversity, which is essential for drug discovery.

The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability and metabolic stability. Understanding these parameters is crucial for evaluating its potential as a drug candidate. Studies using animal models have provided valuable insights into how this compound is processed within the body, offering guidance for further development.

One of the most exciting aspects of Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate is its potential application in targeted therapy. The unique structural features of this molecule make it well-suited for designing drugs that can selectively interact with specific disease-causing targets. This approach holds promise for developing more effective treatments with fewer side effects.

The role of computational methods in drug discovery cannot be overstated. By leveraging computational tools, researchers can rapidly screen large libraries of compounds and identify those with the highest potential for biological activity. This high-throughput approach has accelerated the drug discovery process significantly over recent years.

The future direction of research on Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate includes further exploration of its mechanism of action and optimization for clinical use. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion, Tert-butyl N-[3-(2-cyano-1H-imidazol-1-yl)propyl]carbamate represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activity make it a valuable asset in the quest for new treatments. As research continues to uncover more about its properties and potential applications, this compound is poised to play a crucial role in addressing unmet medical needs.